[(3S,7S,8R,9S,10R,13S,14S)-7-hydroperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate

Specification

• CAS No.: 215309-10-7
• Molecular Formula: C21H30O5
• Molecular Weight: 362.5 g/mol
• IUPAC Name: [(3S,7S,8R,9S,10R,13S,14S)-7-hydroperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C21H30O5/c1-12(22)25-14-6-8-20(2)13(10-14)11-17(26-24)19-15-4-5-18(23)21(15,3)9-7-16(19)20/h11,14-17,19,24H,4-10H2,1-3H3/t14-,15-,16-,17+,19-,20-,21-/m0/s1
• Standard InChI Key: HDOAVFDXGPMIQG-MXRBDKCISA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3[C@@H](C=C2C1)OO)CCC4=O)C)C
• Canonical SMILES: CC(=O)OC1CCC2(C3CCC4(C(C3C(C=C2C1)OO)CCC4=O)C)C

Introduction

[(3S,7S,8R,9S,10R,13S,14S)-7-hydroperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate is a complex organic molecule characterized by its unique stereochemistry and functional groups. This compound is notable for its potential applications in various scientific fields due to its structural properties, which suggest a possible relationship to steroid-like frameworks commonly found in biological systems.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. Common techniques used in the synthesis include various organic chemistry methods that require precise control over reaction conditions to achieve the desired stereochemical outcomes.

Synthesis Steps Overview

• Starting Materials: The synthesis often begins with readily available organic compounds that can be transformed into the desired structure through a series of reactions.

• Reaction Conditions: Careful control of temperature, solvent, and catalysts is crucial to ensure the formation of the correct stereochemical configurations.

• Purification: Final purification steps are necessary to isolate the compound in high purity.

Potential Biological Activities

• Medicinal Chemistry: The compound's unique structure could be leveraged to develop new drugs or therapeutic agents.

• Biochemistry: Its similarity to natural steroids suggests potential roles in biological systems, though further research is needed to explore these possibilities.

Future Research Directions

• Biological Activity Screening: Conducting comprehensive screens to identify potential biological targets or activities.

• Synthesis Optimization: Developing more efficient or cost-effective synthesis protocols.

• Therapeutic Potential: Investigating the compound's potential as a therapeutic agent in various disease models.